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Compound of Interest

Compound Name: N-Methylphenylalanine

Cat. No.: B555344

An In-depth Technical Guide to N-
Methylphenylalanine

This technical guide provides a comprehensive overview of N-Methylphenylalanine, a crucial
molecule for researchers, scientists, and professionals in drug development. The guide details
its chemical properties, CAS numbers for various forms, experimental protocols for its
synthesis and analysis, and its role in enhancing the therapeutic potential of peptides.

Core Chemical Properties and Identification

N-Methylphenylalanine is a derivative of the amino acid phenylalanine, where a methyl group
is attached to the alpha-amino nitrogen. This modification imparts unique properties, such as
increased resistance to enzymatic degradation and enhanced membrane permeability when
incorporated into peptides.[1]

CAS Numbers:

It is critical to distinguish between the different forms of N-Methylphenylalanine, each
identified by a unique CAS number:
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Form CAS Number

N-Methyl-L-phenylalanine 2566-30-5[2]

_ Information not readily available in search
N-Methyl-D-phenylalanine
results

N-Methyl-L-phenylalanine Hydrochloride 66866-67-9[1]

Physicochemical Properties:

The key chemical and physical properties of N-Methyl-L-phenylalanine are summarized below:

Property Value

Molecular Formula C10H13NO2[2]

Molecular Weight 179.22 g/mol [2]
Appearance White to off-white powder
Melting Point 254-256 °C

Boiling Point (Predicted) 308.3£30.0 °C

Density (Predicted) 1.126 + 0.06 g/cm?3

pKa (Predicted) 2.22+£0.10

Synthesis of N-Methyl-L-phenylalanine

Several methods exist for the synthesis of N-Methyl-L-phenylalanine. A common and effective
approach involves the N-methylation of L-phenylalanine. The following is a generalized protocol
based on established chemical principles.

Experimental Protocol: N-methylation of L-
phenylalanine

Materials:
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L-phenylalanine

A suitable protecting group for the carboxylic acid (e.g., conversion to a methyl ester)
A suitable protecting group for the amino group (e.g., Boc or Cbz)

Methylating agent (e.g., methyl iodide, dimethyl sulfate)

A non-nucleophilic base (e.g., sodium hydride)

Appropriate solvents (e.g., THF, DMF)

Reagents for deprotection

Procedure:

Protection of the Carboxylic Acid: The carboxylic acid group of L-phenylalanine is first
protected, typically as a methyl ester, to prevent unwanted side reactions.

Protection of the Amino Group: The amino group is then protected with a suitable protecting
group, such as Boc (tert-butoxycarbonyl) or Cbz (carboxybenzyl).

N-Methylation: The protected L-phenylalanine is treated with a non-nucleophilic base, like
sodium hydride, to deprotonate the amino group, followed by the addition of a methylating
agent such as methyl iodide. The reaction is typically carried out in an anhydrous aprotic
solvent like THF or DMF.

Deprotection: The protecting groups are subsequently removed to yield N-Methyl-L-
phenylalanine. The specific deprotection conditions depend on the protecting groups used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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